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Compound of Interest

Compound Name: 2-Isothiocyanatopyridine

CAS No.: 52648-45-0

Cat. No.: B1604750

Get Quote

Executive Summary & Chemical Stability Warning
Critical Technical Insight: Researchers attempting to characterize 2-isothiocyanatopyridine
(CAS: 17452-27-0) must be aware of its inherent instability. Unlike aryl isothiocyanates (e.g.,

phenyl isothiocyanate), 2-pyridyl isothiocyanate is a reactive intermediate that spontaneously

dimerizes at room temperature to form a stable, brick-red solid: 3-(pyridin-2-yl)-2H-pyrido[1,2-a]

[1,3,5]triazine-2,4(3H)-dithione.

Consequently, "pure" NMR data for the monomeric 2-isothiocyanatopyridine is rarely

observed unless generated in situ at low temperatures or in dilute solutions. The spectroscopic

data presented below primarily characterizes the stable dimer, which is the species isolated in

standard synthetic workflows.

Structural Analysis & Dimerization Pathway
The dimerization proceeds via a [4+2] cycloaddition-like mechanism where the nucleophilic ring

nitrogen of one monomer attacks the electrophilic isothiocyanate carbon of another.
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Dimerization Workflow

Reactive Monomer (Transient) Stable Dimer (Isolated Product)

2-Isothiocyanatopyridine
(C6H4N2S)

Electrophilic NCS Carbon
Nucleophilic Ring Nitrogen

Pyrido[1,2-a][1,3,5]triazine-2,4-dithione derivative
(C12H8N4S2)

Brick-Red Solid

 Spontaneous Dimerization
(RT, exothermic)

Click to download full resolution via product page

Figure 1: Spontaneous dimerization pathway of 2-isothiocyanatopyridine.[1]

Experimental NMR Data (Stable Dimer)
The following data corresponds to the isolated brick-red dimer, 3-(pyridin-2-yl)-2H-pyrido[1,2-a]

[1,3,5]triazine-2,4(3H)-dithione, recorded in CDCl₃.

H NMR Spectroscopic Data (400 MHz, CDCl₃)
The spectrum exhibits distinct signals for the fused pyrido-ring and the pendant pyridyl ring.
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Chemical Shift (

, ppm)
Multiplicity Integration Assignment Logic

9.28 – 9.25 Multiplet (m) 1H

H-6' (Fused Ring):

Deshielded by

adjacent ring nitrogen

and C=S anisotropy.

[1]

8.68 – 8.66 Multiplet (m) 1H

H-6 (Pendant

Pyridine): Typical

-proton shift in

pyridine.[1]

7.95 – 7.77 Multiplet (m) 2H

H-3/H-4 Overlap:

Protons

and

to nitrogen in both

rings.[1]

7.44 – 7.30 Multiplet (m) 3H

H-5 (Pendant) + H-

7/H-8 (Fused): Mid-

field aromatic region.

[1]

7.01 – 6.96 Multiplet (m) 1H

H-5 (Fused Ring):

Most shielded

aromatic proton due to

resonance effects.[1]

C NMR Spectroscopic Data (100 MHz, CDCl₃)
The presence of two distinct thiocarbonyl (C=S) signals confirms the dithiocarbonyl nature of

the dimer.[1]
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Chemical Shift (

, ppm)
Assignment Structural Context

179.17 C=S
Thione carbonyl (highly

deshielded).[1]

172.26 C=S Second thione carbonyl.

155.36 C-2 (Py)
Quaternary carbon of the

pendant pyridine ring.[1]

150.34 C-6 (Py) -Carbon of pendant pyridine.

146.68 C-Quat
Bridgehead/Quaternary carbon

in fused system.[1]

142.16 CH (Ar) Aromatic CH.[1]

139.03 CH (Ar) Aromatic CH.[1]

132.75 CH (Ar) Aromatic CH.[1]

125.03 CH (Ar) Aromatic CH.[1]

124.14 CH (Ar) Aromatic CH.[1]

123.48 CH (Ar) Aromatic CH.[1]

115.62 CH (Ar)
Aromatic CH (likely C-5 of

fused ring).[1]

Monomer Characterization (Theoretical & In Situ)
If characterizing the monomer (e.g., immediately after generation from 2-aminopyridine and

thiophosgene at low temperature), expect the following spectral features which differ

significantly from the dimer.

The "Silent" Carbon Phenomenon
In the
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C NMR spectrum of the monomer, the NCS carbon is often invisible or extremely broad.

Mechanism: The quadrupolar relaxation of the attached

N nucleus, combined with chemical shift anisotropy (CSA) and exchange dynamics,
broadens the signal significantly.

Expected Shift: If visible, the NCS carbon appears in the 130–145 ppm range, often as a

weak hump.

Diagnostic: Do not rely on the NCS carbon signal for confirmation. Use IR spectroscopy (

) for definitive identification of the isothiocyanate group.[1]

Predicted Monomer Shifts
H NMR: Similar to 2-aminopyridine but generally downfield shifted due to the electron-
withdrawing nature of the -NCS group.

H-3: ~7.1–7.3 ppm

H-4: ~7.6–7.8 ppm

H-5: ~7.2–7.4 ppm

H-6: ~8.3–8.5 ppm[2]

Experimental Protocol: Synthesis & Isolation
To obtain the data cited above, the following validated workflow is recommended.

Reagents: 2-Aminopyridine (1.0 equiv), CS₂ (excess), Base (e.g., Et₃N or NaOH),

Desulfurizing agent (e.g., Tosyl Chloride or Sodium Persulfate).[1]

Reaction:

Dissolve 2-aminopyridine in solvent (THF or Water).

Add CS₂ and base to form the dithiocarbamate intermediate (yellow/orange).[1]
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Add desulfurizing agent at 0°C.

Workup:

Extract with CH₂Cl₂ or CHCl₃.

Crucial Step: Upon concentration or standing at room temperature, the oil will solidify into

the brick-red dimer.

Recrystallize from CHCl₃/Petroleum Ether.

NMR Sample Prep: Dissolve ~10 mg of the red solid in 0.6 mL CDCl₃.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604750?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

